Tert-butyl 6-fluoro-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate

• IUPAC Name: tert-butyl 5-fluorospiro[1,2-dihydroindene-3,4'-piperidine]-1'-carboxylate
• InChI: InChI=1S/C18H24FNO2/c1-17(2,3)22-16(21)20-10-8-18(9-11-20)7-6-13-4-5-14(19)12-15(13)18/h4-5,12H,6-11H2,1-3H3
• InChI Key: IKEQVZVLTMHKME-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CCC3=C2C=C(C=C3)F)CC1
• Molecular Formula: C18H24FNO2
• Molecular Weight: 305.4 g/mol

Description

Tert-butyl 6-fluoro-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate (TBDPS) is a synthetic compound used in a variety of laboratory experiments. It is a cyclic compound with a tert-butyl group attached to the 6-position of a fluoro-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate ring system. The compound has been used for a variety of applications including synthesis, medicinal chemistry, and biochemistry.

Scientific Research Applications

Synthesis and Characterization

Synthesis of Spiropiperidine Lactam Acetyl-CoA Carboxylase Inhibitors A study reported the synthesis of spiropiperidine-based acetyl-CoA carboxylase inhibitors, highlighting a streamlined synthesis process from ethyl 3-amino-1H-pyrazole-4-carboxylate. The synthesis involved a regioselective pyrazole alkylation and a Curtius rearrangement, among other steps, leading to the identification of potent analogs (Huard et al., 2012).

Synthesis of Piperidine and Pyrrolidine Derivatives Research on the synthesis of tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, an important intermediate for small molecule anticancer drugs, demonstrates the compound's relevance in drug development. The synthesis from piperidin-4-ylmethanol through several steps including nucleophilic substitution and oxidation highlights its utility in creating pharmacologically active molecules (Zhang et al., 2018).

Biological Evaluation

Antihypertensive Activity of Spiropiperidine Derivatives A study focused on the synthesis and evaluation of spiro[4H-3,1-benzoxazine-4,4'-piperidin]-2(1H)-ones for antihypertensive activity. This research illustrates the potential therapeutic applications of spiro compounds in cardiovascular diseases (Clark et al., 1983).

Synthesis and Antibacterial Activity The synthesis of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate and its evaluation for antibacterial and anthelmintic activity exemplify the application of similar compounds in developing new antibacterial agents. This study underscores the importance of structural characterization and biological evaluation in the drug discovery process (Sanjeevarayappa et al., 2015).